Ethyl 5-(4-methoxyphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate

• IUPAC Name: ethyl 5-(4-methoxyphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate
• InChI: InChI=1S/C19H17N3O4/c1-3-25-19(23)16-18(26-15-11-9-14(24-2)10-12-15)20-17(22-21-16)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3
• InChI Key: CROGZDBRORSANS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=N1)C2=CC=CC=C2)OC3=CC=C(C=C3)OC
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol

Description

• Safety Information : It is classified as a warning substance with hazard statements H302, H315, H319, and H335.

Scientific Research Applications

Chemical Transformations and Synthesis

Ethyl 5-(4-methoxyphenoxy)-3-phenyl-1,2,4-triazine-6-carboxylate, a compound within the 1,2,4-triazine family, has been a subject of various chemical synthesis and transformation studies. For instance, Cai (1985) discussed the preparation and substitution reactions of related triazine derivatives, highlighting the diverse chemical transformations these compounds can undergo (Cai, 1985). Similarly, Ezema et al. (2015) reported on the Dimroth rearrangement in fused triazolo[1,5-d]-1,2,4-triazine, a process relevant to the structural modification of triazine derivatives (Ezema, Akpanisi, Ezema & Onoabedje, 2015).

NMR Studies and Regioselectivity

Regioselectivity, a critical aspect in chemical synthesis, was confirmed in the synthesis of ethyl 1,2,4-triazine-5-carboxylates through NMR studies by Ohsumi and Neunhoeffer (1992). These findings are significant for understanding the chemical behavior of triazine derivatives (Ohsumi & Neunhoeffer, 1992).

Exploration in Heterocyclic Chemistry

The field of heterocyclic chemistry has explored various derivatives of 1,2,4-triazines. Ghozlan et al. (2014) synthesized and elucidated the structures of certain pyrazolo[5,1-c]triazines, demonstrating the versatility of triazine derivatives in synthesizing new heterocyclic compounds (Ghozlan, Abdelrazek, Mohammed & Azmy, 2014).

Applications in Organic Synthesis

The compound's use in organic synthesis is further emphasized in studies like those by Mohamed (2021), where new derivatives of thiazolopyridine carboxylates were synthesized, showing the compound's utility in creating diverse organic structures (Mohamed, 2021).

Structural Analysis and Crystallography

Kaur et al. (2012) conducted crystal and molecular structure studies of related ethyl carboxylates, providing insights into the structural characteristics of these compounds through X-ray diffraction data, crucial for understanding their physical and chemical properties (Kaur, Jasinski, Butcher, Yathirajan, Mayekar & Narayana, 2012).